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Compound of Interest

Compound Name: FIt3-IN-15

Cat. No.: B12414410

Disclaimer: As of the latest update, a specific Safety Data Sheet (SDS) for FIt3-IN-15 is not
publicly available. The following guidance is based on the safety information for a structurally
similar compound, Fit3-IN-3, general laboratory safety protocols for handling potent chemical
compounds, and available toxicological data for FIt3-IN-15. It is imperative to supplement this
information with a thorough risk assessment conducted by your institution's environmental
health and safety (EHS) department before commencing any work.

FIt3-IN-15 is a highly potent and orally active Flt3 inhibitor.[1] Due to its potency, extreme
caution should be exercised during handling to prevent exposure. The following sections
provide essential safety and logistical information for researchers, scientists, and drug
development professionals.

Hazard Identification and Toxicological Information

Based on the available data for similar compounds and preliminary data for FIt3-IN-15, the
primary hazards are anticipated to be acute oral toxicity and high aquatic toxicity.[2]

Known Hazards:

o Acute Oral Toxicity: A safety data sheet for the related compound Flt3-IN-3 classifies it as
"Harmful if swallowed" (Acute toxicity, Oral, Category 4).[2]

o Aquatic Toxicity: FIt3-IN-3 is classified as "Very toxic to aquatic life with long lasting effects”
(Acute aquatic toxicity, Category 1; Chronic aquatic toxicity, Category 1).[2]
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Toxicological Data for FIt3-IN-15:

Data Point Value Species Route Source
ICso (FLT3) 0.87 nM - In vitro [1]
ICso .

0.32nM - In vitro [1]
(FLT3/D835Y)
Glso (MV4-11 ,

1 nM - In vitro [1]
cells)
LDso 4,950 mg/kg Female Mouse Oral [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure risk. The following PPE is

recommended when handling FIt3-IN-15 in its solid form or in solution.
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PPE Category

Recommendation

Rationale

Eye/Face Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles. A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

Protects eyes from dust

particles and liquid splashes.

Hand Protection

Nitrile gloves (minimum
thickness of 0.11 mm) with a
breakthrough time of at least
480 minutes.[3] Double-gloving

is recommended.

Provides a barrier against skin
contact. Double-gloving offers
additional protection in case
the outer glove is

compromised.

Body Protection

A fully buttoned lab coat. For
larger quantities or when there
is a higher risk of
contamination, a disposable
chemical-resistant gown or

coveralls should be worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For handling the powder
outside of a certified chemical
fume hood or other ventilated
enclosure, a NIOSH-approved
respirator (e.g., N95 or higher)
is recommended.

Prevents inhalation of fine
powder, which can be a

primary route of exposure.

Foot Protection

Closed-toe shoes.

Protects feet from spills.

Handling and Storage Procedures

Engineering Controls:

» Ventilation: All handling of FIt3-IN-15 powder should be conducted in a certified chemical

fume hood, a glove box, or a similar ventilated enclosure to minimize inhalation exposure.[2]
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o Safety Equipment: An eyewash station and a safety shower should be readily accessible in
the work area.[4]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

Weighing: Weigh the powdered compound in a fume hood on a tared weigh boat. Use
appropriate tools (e.g., anti-static spatula) to minimize aerosolization.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the
FIt3-IN-15 powder slowly to avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in the laboratory.[2] Wash hands thoroughly after handling the compound, even if gloves
were worn.[2][3]

Storage:
Store FIt3-IN-15 in a tightly sealed container in a cool, well-ventilated area.[2]

For long-term storage, it is recommended to store the powder at -20°C and solutions at
-80°C.[2]

Keep away from direct sunlight and sources of ignition.[2]

Emergency Procedures

In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek medical attention if irritation persists.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate
medical attention and show the container or label to the medical personnel.[2]

Spill Response:
o Evacuate: Immediately evacuate the area and restrict access.
o Ventilate: Ensure the area is well-ventilated (if it is safe to do so).

o Contain: For small spills, carefully cover the spill with an absorbent material (e.qg.,
vermiculite, sand, or earth).

o Clean-up: Wearing appropriate PPE, gently sweep or scoop the absorbed material into a
labeled, sealable container for hazardous waste disposal. Avoid creating dust.

o Decontaminate: Clean the spill area with a suitable detergent and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste materials contaminated with FIt3-IN-15 must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solid waste (e.g., used gloves, bench paper, weigh
boats, pipette tips) in a designated, labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing FIt3-IN-15 in a labeled, sealed, and
chemically compatible hazardous waste container.

o Disposal: All hazardous waste must be disposed of through your institution's EHS
department in accordance with local, state, and federal regulations.[3][4] Do not dispose of
FIt3-IN-15 down the drain or in the regular trash.[5]
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Visualizing the Biological Context and Experimental
Workflow
FIt3 Signaling Pathway

The Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in
the proliferation, survival, and differentiation of hematopoietic progenitor cells. Upon binding of
its ligand (FL), FLT3 dimerizes and autophosphorylates, activating downstream signaling
pathways such as PISK/AKT, RAS/MAPK, and STAT5. In certain leukemias, mutations in FLT3
can lead to its constitutive activation, promoting uncontrolled cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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